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Compound of Interest

Compound Name: Dimethyl Citric acid

Cat. No.: B1656711

This guide provides a detailed comparative analysis of the known isomers of dimethyl citric
acid, focusing on their chemical structures, physicochemical properties, and biological
activities. This document is intended for researchers, scientists, and drug development
professionals interested in the therapeutic potential and chemical applications of these
compounds. While extensive data is available for 1,5-dimethyl citrate, there is a notable
scarcity of published experimental data for the 1,2- and 2,5-dimethyl citrate isomers.

Chemical Structures and Isomerism

Dimethyl citric acid can exist as three constitutional isomers, depending on which two of the
three carboxylic acid groups of citric acid are esterified with methanol. These are:

e 1,5-Dimethyl Citrate (sym-Dimethyl Citrate): The methyl groups are on the terminal carboxyl
groups.

e 1,2-Dimethyl Citrate (asym-Dimethyl Citrate): One methyl group is on a terminal carboxyl
group and the other is on the central carboxyl group.

o 2,5-Dimethyl Citrate (asym-Dimethyl Citrate): Structurally identical to 1,2-dimethyl citrate due
to the symmetry of the parent molecule prior to esterification of the central carboxyl group.
For the purpose of this guide, we will refer to the asymmetric isomer as 1,2-dimethyl citrate.

Stereoisomerism
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Citric acid itself is an achiral molecule as it possesses a plane of symmetry. However, the
esterification pattern in its dimethyl esters can lead to chirality.

» 1,5-Dimethyl Citrate: This isomer is achiral as it retains a plane of symmetry.

e 1,2-Dimethyl Citrate: This isomer is chiral at the central carbon atom (C3 of the propane
backbone), which is bonded to four different groups: a hydroxyl group, a carboxymethyl
group, a methoxycarbonylmethyl group, and a carboxylic acid group. Therefore, 1,2-dimethyl
citrate can exist as a pair of enantiomers, (R)-1,2-dimethyl citrate and (S)-1,2-dimethyl
citrate.

The following diagram illustrates the constitutional isomers and the stereocisomerism of 1,2-
dimethyl citrate.
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Caption: Constitutional and stereoisomers of dimethyl citric acid.
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Physicochemical Properties

A summary of the available and predicted physicochemical properties of dimethyl citric acid

isomers is presented below. It is important to note that experimental data for 1,2-dimethyl

citrate is largely unavailable in the reviewed literature.

Property 1,5-Dimethyl Citrate 1,2-Dimethyl Citrate
2-hydroxypropane-1,2,3- 2-hydroxypropane-1,2,3-

IUPAC Name tricarboxylic acid 1,3-dimethyl tricarboxylic acid 1,2-dimethyl
ester ester

Synonyms sym-Dimethyl Citrate asym-Dimethyl Citrate

Molecular Formula CsH1207 CsH1207

Molecular Weight 220.18 g/mol 220.18 g/mol

Appearance White to off-white solid[1] Data not available

Melting Point >115 °C (decomposes)[1] Data not available

. Soluble in DMSO, slightly )

Solubility ) Data not available
soluble in Methanol[1]

pKa (predicted) 3.32 (strongest acidic) Data not available

Biological Activity and Signaling Pathways

Significant research has been conducted on the biological activities of 1,5-dimethyl citrate,

particularly its anti-inflammatory properties. In contrast, there is a lack of published studies on

the biological effects of 1,2-dimethyl citrate.

1,5-Dimethyl Citrate: Anti-inflammatory Activity

1,5-Dimethyl citrate has been shown to exert potent anti-inflammatory effects in macrophage

cell lines.[2] The primary mechanism of action is the suppression of the NF-kB (nuclear factor

kappa-light-chain-enhancer of activated B cells) signaling pathway.

Lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria,

activates Toll-like receptor 4 (TLR4) on macrophages. This triggers a signaling cascade that
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leads to the phosphorylation and subsequent degradation of IkBa, the inhibitor of NF-kB. Once
released, NF-kB translocates to the nucleus and induces the transcription of pro-inflammatory
genes, including those for inducible nitric oxide synthase (iNOS), cyclooxygenase-2 (COX-2),
tumor necrosis factor-alpha (TNF-a), and interleukin-6 (IL-6). 1,5-Dimethyl citrate has been
demonstrated to inhibit this pathway, leading to a reduction in the production of these
inflammatory mediators.[2]

The diagram below illustrates the inhibitory effect of 1,5-dimethyl citrate on the NF-kB signaling
pathway.
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Inhibition of NF-kB Signaling by 1,5-Dimethyl Citrate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Analysis of Dimethyl Citric Acid Isomers
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1656711#comparative-analysis-of-dimethyl-citric-
acid-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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